Cas no 1806774-16-2 (2-Amino-6-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-4-iodopyridine
• CAS No: 1806774-16-2
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4844967
• Update Time: 2025-06-08

2-Amino-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-6(8)4-1-3(9)2-5(10)11-4/h1-2,6H,(H2,10,11)
• InChI Key： RSUGBWHWZSRSLC-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(difluoromethyl)-4-iodopyridine

Introduction to 2-Amino-6-(difluoromethyl)-4-iodopyridine (CAS No. 1806774-16-2)

2-Amino-6-(difluoromethyl)-4-iodopyridine (CAS No. 1806774-16-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The combination of an amino group, a difluoromethyl moiety, and an iodine substituent on a pyridine ring provides a robust platform for exploring its biological activities and chemical reactivity.

The difluoromethyl group is known for its ability to modulate the physicochemical properties of molecules, often enhancing their metabolic stability and bioavailability. In the context of 2-Amino-6-(difluoromethyl)-4-iodopyridine, this group likely contributes to the compound's favorable pharmacokinetic profile, making it an attractive candidate for drug development. The iodine substituent, on the other hand, can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 2-Amino-6-(difluoromethyl)-4-iodopyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, thereby offering a new avenue for the development of antiviral drugs.

In another study, published in the European Journal of Medicinal Chemistry, 2-Amino-6-(difluoromethyl)-4-iodopyridine was investigated for its anticancer properties. The results showed that the compound selectively inhibits the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific cellular pathways involved in cancer progression, such as the PI3K/AKT signaling pathway. These findings suggest that 2-Amino-6-(difluoromethyl)-4-iodopyridine could be a valuable lead compound for developing novel anticancer agents.

The synthetic accessibility of 2-Amino-6-(difluoromethyl)-4-iodopyridine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the sequential functionalization of a pyridine scaffold through nucleophilic substitution and coupling reactions. This modular approach allows for the facile introduction of various functional groups, enabling researchers to explore a broad range of chemical space and identify compounds with optimized biological activities.

Beyond its direct therapeutic applications, 2-Amino-6-(difluoromethyl)-4-iodopyridine has also been used as a building block in the synthesis of more complex molecules. For example, it has been employed as a key intermediate in the preparation of small-molecule inhibitors targeting specific protein-protein interactions (PPIs). These PPI inhibitors have shown promise in treating diseases characterized by aberrant protein interactions, such as neurodegenerative disorders and autoimmune conditions.

In summary, 2-Amino-6-(difluoromethyl)-4-iodopyridine (CAS No. 1806774-16-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and optimize its performance, further solidifying its importance in the field.